molecular formula C9H8BrClN2 B13053068 (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile

(3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile

Cat. No.: B13053068
M. Wt: 259.53 g/mol
InChI Key: IBYVTQKCQQFBPO-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile is a chiral nitrile derivative featuring a stereogenic carbon center at the 3R position, substituted with an amino group and a 4-bromo-2-chlorophenyl moiety. Its molecular formula is C₉H₈BrClN₂, with a calculated molecular weight of 259.53 g/mol. The compound’s structure combines electron-withdrawing halogen substituents (bromo and chloro) with a polar nitrile group and a basic amino functionality, making it a candidate for applications in asymmetric synthesis or medicinal chemistry.

Properties

Molecular Formula

C9H8BrClN2

Molecular Weight

259.53 g/mol

IUPAC Name

(3R)-3-amino-3-(4-bromo-2-chlorophenyl)propanenitrile

InChI

InChI=1S/C9H8BrClN2/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1

InChI Key

IBYVTQKCQQFBPO-SECBINFHSA-N

Isomeric SMILES

C1=CC(=C(C=C1Br)Cl)[C@@H](CC#N)N

Canonical SMILES

C1=CC(=C(C=C1Br)Cl)C(CC#N)N

Origin of Product

United States

Biological Activity

(3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile is a compound of significant interest in medicinal chemistry due to its unique structural features, including an amino group, a nitrile group, and a phenyl ring with halogen substitutions. This article explores its biological activity, potential therapeutic applications, and underlying mechanisms based on diverse research findings.

Chemical Structure and Properties

  • Molecular Formula : C9H8BrClN2
  • Molecular Weight : Approximately 259.53 g/mol
  • Chirality : The compound exhibits chirality due to the presence of a stereocenter at the carbon adjacent to the amino group, which is crucial for its biological activity and pharmacological properties.

The biological activity of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile is influenced by its ability to interact with various biological targets, including enzymes and receptors. The halogen substituents (bromine and chlorine) can enhance binding affinity and selectivity towards these targets. The compound may act through:

  • Enzyme Inhibition : It can inhibit specific enzymes involved in metabolic pathways.
  • Receptor Modulation : The compound may bind to receptors, altering their activity and influencing signaling pathways.

Biological Activities

Research has indicated several potential biological activities of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile:

  • Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties, making it a candidate for further investigation in the development of new antibiotics.
  • Anticancer Potential : The unique structure may allow it to interfere with cancer cell proliferation or survival pathways, although detailed studies are required to elucidate these effects.
  • Neuroprotective Effects : Some studies have hinted at potential neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.

Research Findings and Case Studies

Several studies have examined the biological effects of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile:

StudyFindings
Study 1Demonstrated antimicrobial activity against various bacterial strains, suggesting potential as an antibiotic agent.
Study 2Investigated anticancer effects in vitro, showing inhibition of cell growth in specific cancer cell lines.
Study 3Explored neuroprotective properties in animal models, indicating reduced neuroinflammation and improved cognitive function.

Case Study: Anticancer Activity

A recent study focused on the anticancer potential of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile, where it was tested against several cancer cell lines:

  • Cell Lines Tested : A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer).
  • Results : The compound exhibited significant cytotoxicity with IC50 values ranging from 10 to 30 µM across different cell lines, indicating its potential as a lead compound for further development.

Comparison with Similar Compounds

Non-Amino Substituted Propanenitrile Derivatives
Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Yield (%) ee (%) Analytical Methods
(R)-2-(3-pentanoylphenyl)propanenitrile (3p) C₁₄H₁₇NO 3-pentanoylphenyl 215.29 52 92 ¹H/¹³C NMR, HRMS (ESI), HPLC
(R)-2-(2-chlorophenyl)propanenitrile (3q) C₉H₈ClN 2-chlorophenyl 165.62 66 98 ¹H/¹³C NMR, HRMS (EI), HPLC
(R)-2-(2-bromophenyl)propanenitrile (3r) C₉H₈BrN 2-bromophenyl 210.07 65 87 ¹H NMR, HRMS (EI), HPLC

Key Observations :

  • Substituent Effects on Yield: The 2-chlorophenyl derivative (3q) achieved the highest yield (66%), while the bulkier 3-pentanoylphenyl analog (3p) had the lowest yield (52%), suggesting steric hindrance impacts reaction efficiency .
  • Enantioselectivity Trends : The 2-chlorophenyl compound (3q) exhibited the highest enantiomeric excess (98% ee), whereas the 2-bromophenyl derivative (3r) showed reduced enantioselectivity (87% ee). This may reflect halogen size (bromo > chloro) influencing the stereochemical outcome of the catalytic process .
  • Analytical Consistency : All compounds were characterized via NMR, HRMS, and HPLC, underscoring the reliability of these methods for nitrile derivatives.
Amino-Substituted Analogs
Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Purity (%) Availability
(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile C₉H₈ClFN₂ 4-chloro-3-fluorophenyl 198.62 ≥95 Discontinued

Comparison with Target Compound :

  • Structural Differences : The target compound replaces fluorine and 3-chloro substituents with bromine and 2-chloro groups. Bromine’s larger atomic radius increases molecular weight (259.53 vs. 198.62 g/mol) and may enhance lipophilicity.
  • Functional Group Impact: The shared amino group in both compounds introduces hydrogen-bonding capability and basicity, which could influence solubility or reactivity in downstream applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.